Cas no 2229189-00-6 (2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline
• CAS No: 2229189-00-6
• MF: C₁₅H₂₁F₃N₂
• MW: 286.335854291916
• CID: 6547677
• PubChem ID: 165636817
• Update Time: 2025-06-13

2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline
• 2-[1-(aminomethyl)-4,4-difluorocyclohexyl]-5-fluoro-N,N-dimethylaniline
• 2229189-00-6
• EN300-1974113

• Inchi： 1S/C15H21F3N2/c1-20(2)13-9-11(16)3-4-12(13)14(10-19)5-7-15(17,18)8-6-14/h3-4,9H,5-8,10,19H2,1-2H3
• InChI Key： TULPILUGKAXRRV-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(=CC=2N(C)C)F)(CN)CC1)F

Computed Properties

• Exact Mass: 286.16568316g/mol
• Monoisotopic Mass: 286.16568316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 2229189-00-6 and Product Name: 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline

The compound with the CAS number 2229189-00-6 and the product name 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms and aminomethyl substituents contributes to its unique chemical properties, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The structural motif of 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline aligns well with these trends, as it incorporates fluorine atoms at strategic positions that can modulate its pharmacokinetic and pharmacodynamic profiles. This compound exemplifies the growing importance of fluorine chemistry in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The aminomethyl group provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecular fragments are incrementally modified to optimize their interactions with biological targets. The cyclohexyl ring, further substituted with two fluorine atoms at the 4-position, introduces steric and electronic effects that can fine-tune the compound's reactivity and binding properties.

Recent studies have highlighted the importance of fluorinated aromatic amines in the development of kinase inhibitors and other targeted therapies. The 5-fluoro-N,N-dimethylaniline moiety in this compound suggests potential applications in this area, as fluorine atoms are known to enhance binding affinity and selectivity. Moreover, the dimethylation of the amine group increases lipophilicity, which can improve membrane permeability and oral bioavailability—critical factors for drug efficacy.

The synthesis of 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical methodologies are essential for achieving high yields and purity. Despite these challenges, the growing expertise in fluorinated chemistry has made such syntheses increasingly feasible.

From a biological perspective, this compound exhibits intriguing properties that warrant further investigation. Preclinical studies have suggested that molecules with similar structural features may interfere with key signaling pathways involved in cancer progression. The ability of 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline to modulate these pathways could make it a valuable tool in oncology research. Additionally, its potential role as an intermediate in the synthesis of more complex molecules opens up avenues for exploring novel therapeutic strategies.

The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This synergy between computational methods and experimental synthesis has been instrumental in advancing fluorinated drug development.

In conclusion, 2-1-(aminomethyl)-4,4-difluorocyclohexyl-5-fluoro-N,N-dimethylaniline represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of fluorine substituents and functional groups makes it a versatile scaffold for further chemical and biological exploration. As research in fluorinated chemistry continues to evolve, compounds like this one are poised to play a pivotal role in shaping the future of medicinal innovation.